Cas no 91608-15-0 (Tris(2,4,6-trimethoxyphenyl)phosphine)

Tris(2,4,6-trimethoxyphenyl)phosphine structure
91608-15-0 structure
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0
C27H33O9P
532.519289731979
MFCD00145467
799952
24864423

Tris(2,4,6-trimethoxyphenyl)phosphine Properties

Names and Identifiers

    • Tris(2,4,6-trimethoxyphenyl)phosphine
    • Phosphine,tris(2,4,6-trimethoxyphenyl)-
    • tris(2,4,6-trimethoxyphenyl)phosphane
    • (2,4,6-tri-OMe-Ph)3P
    • P[2,4,6-(MeO)2C6H2]3
    • P[2,4,6-(OMe)3C6H2]3
    • Phosphine,tris(2,4,6-trimethoxyphenyl)
    • tri(2,4,6-trismethoxyphenyl)phosphine
    • tris(2,4,6-trimethoxylphenyl)phoshpine
    • TTMPP
    • Tris(2,4,6-trimethoxyphenyl)phosphine (ACI)
    • Tri-(2,4,6-trimethoxyphenyl)phosphine
    • Tris(2,4,6-trimethoxyphenyl)phosphine #
    • AKOS016009980
    • TTMPP cpd
    • MFCD00145467
    • SCHEMBL180252
    • CS-W009611
    • SY078309
    • Phosphine, tris(2,4,6-trimethoxyphenyl)-
    • E78080
    • DTXCID10286217
    • 91608-15-0
    • DTXSID60335128
    • AS-63150
    • +Expand
    • MFCD00145467
    • JQKHNBQZGUKYPX-UHFFFAOYSA-N
    • 1S/C27H33O9P/c1-28-16-10-19(31-4)25(20(11-16)32-5)37(26-21(33-6)12-17(29-2)13-22(26)34-7)27-23(35-8)14-18(30-3)15-24(27)36-9/h10-15H,1-9H3
    • O(C)C1C=C(OC)C(P(C2C(OC)=CC(OC)=CC=2OC)C2C(OC)=CC(OC)=CC=2OC)=C(OC)C=1

Computed Properties

  • 532.18600
  • 0
  • 9
  • 12
  • 532.18621962g/mol
  • 37
  • 530
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.3
  • nothing
  • 0
  • 83.1Ų

Experimental Properties

  • 3.52220
  • 96.66000
  • 645.5±55.0 °C at 760 mmHg
  • 155-160 °C (lit.)
  • 0.0±1.8 mmHg at 25°C
  • 434.1±31.8 °C
  • Insuluble (4.8E-4 g/L) (25 ºC),
  • solid
  • Not determined
  • air sensitive

Tris(2,4,6-trimethoxyphenyl)phosphine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00368L-10g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 min. 97%
10g
$305.00 2024-04-20
A2B Chem LLC
AB47253-10g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 min. 97%
10g
$309.00 2024-07-18
Aaron
AR0036GX-1g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 98%
1g
$32.00
abcr
AB111752-2 g
Tris(2,4,6-trimethoxyphenyl)phosphine, min. 97%; .
91608-15-0
2g
€65.40 2023-06-24
Alichem
A019112692-5g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 95%
5g
$210.00 2023-08-31
Chemenu
CM282958-10g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 95%
10g
$370
eNovation Chemicals LLC
D142813-5g
TRIS(2,4,6-TRIMETHOXYPHENYL)PHOSPHINE
91608-15-0 95%
5g
$286 2022-10-16
TRC
T886448-500mg
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0
500mg
$69.00 2023-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T130093-5g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 97%
5g
¥1544.90 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T61420-5g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 97%
5g
¥1539.0 2024-07-18

Tris(2,4,6-trimethoxyphenyl)phosphine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Trimethylphosphine Solvents: Toluene ,  Cyclopentyl methyl ether ;  12 h, 100 °C
Reference
A clean and simple method for deprotection of phosphines from borane complexes
Demchuk, Oleg M. ; Jasinski, Radomir; Strzelecka, Dorota; Dziuba, Kamil; Kula, Karolina; et al, Pure and Applied Chemistry, 2018, 90(1), 49-62

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Butyllithium
1.2 Reagents: Triphenylphosphine Solvents: Diethyl ether
1.3 Reagents: Water Solvents: Water
Reference
Mercury(II) halide complexes of tertiary phosphines. Part XVII. Complexes of the very basic and sterically demanding ligand, tris(2,4,6-trimethoxyphenyl)phosphine (TMPP) of stoichiometry (TMPP)x(HgX2)y (X = Cl, Br, I; x = 1, 2; y = 1: x = 2, y = 3: X = I; x = 1, y = 2). Crystal structures of the monomeric 1:1 complexes (TMPP)HgX2 (X = Br, I) and (TMPP)(HgI2)2
Bell, Norman A.; Coles, Simon J.; Constable, Christopher P.; Hursthouse, Michael B.; Light, Mark E.; et al, Polyhedron, 2002, 21(18), 1845-1855

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
A highly basic and nucleophilic triphenylphosphine, tris(2,4,6-trimethoxyphenyl)phosphine, and related compounds
Wada, Masanori; Higashizaki, Shogo; Tsuboi, Aki, Journal of Chemical Research, 1985, (2), 38-9

Tris(2,4,6-trimethoxyphenyl)phosphine Raw materials

Tris(2,4,6-trimethoxyphenyl)phosphine Preparation Products

Tris(2,4,6-trimethoxyphenyl)phosphine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:91608-15-0)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:91608-15-0)
TANG SI LEI
15026964105
2881489226@qq.com

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